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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,5-Dichlorosalicylic Acid

Introduction
3,5-Dichlorosalicylic acid (CAS No: 320-72-9) is a chlorobenzoic acid derivative with the

molecular formula C₇H₄Cl₂O₃.[1] It appears as a white crystalline powder.[2] This compound

serves as a valuable intermediate in the synthesis of pharmaceuticals and dyes.[2]

Furthermore, it is recognized as a bioactive drug, showing potential as an inhibitor of human

20α-hydroxysteroid dehydrogenase.[2][3] Given its chemical properties and applications in

research and development, a thorough understanding of its safety and handling protocols is

critical for protecting the health and safety of laboratory personnel and ensuring experimental

integrity.

This guide provides comprehensive safety information, handling procedures, and emergency

protocols for 3,5-Dichlorosalicylic acid, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
3,5-Dichlorosalicylic acid is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with

acute toxicity, skin irritation, and eye irritation.

Signal Word: Warning[1]
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Hazard Statements:

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3][5]

GHS Classification Summary Table

Hazard Class Category GHS Pictogram

Acute Toxicity, Oral Category 4 Exclamation Mark

Skin Corrosion/Irritation Category 2 Exclamation Mark

Serious Eye Damage/Eye

Irritation
Category 2A Exclamation Mark

Specific target organ toxicity —

Single exposure
Category 3 Exclamation Mark

Source:[1][3][6]

Physicochemical and Toxicological Properties
A summary of the key quantitative data for 3,5-Dichlorosalicylic acid is presented below.

Properties Summary Table
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Property Value Source(s)

CAS Number 320-72-9 [1]

Molecular Formula C₇H₄Cl₂O₃ [1]

Molecular Weight 207.01 g/mol [1][3]

Appearance
White crystalline powder,

needles
[1][2]

Melting Point 220-222 °C (lit.) [2][3]

Solubility

Slightly soluble in hot water;

very soluble in alcohol; soluble

in ether.

[1]

Acute Toxicity (Oral)
Acute Toxicity Estimate: 500.1

mg/kg (Expert Judgement)

Acute Toxicity (IP)
LD50 Intraperitoneal - Mouse:

50 mg/kg

Exposure Scenarios and First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always have the

Safety Data Sheet (SDS) available to show to attending medical personnel.[4]

Inhalation: If inhaled, move the person to fresh air.[7] If breathing is difficult or symptoms

occur, seek medical attention.[6][7]

Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with

plenty of soap and water. If skin irritation occurs or persists, get medical advice.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so, and continue rinsing. If eye irritation persists, seek medical

attention from an ophthalmologist.[4]

Ingestion: If swallowed, rinse mouth with water.[8] Immediately make the victim drink water

(two glasses at most).[4] Call a POISON CENTER or doctor if you feel unwell.
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Exposure Occurs

Identify Route of Exposure

Inhalation

 Airway

Skin Contact

 Dermal

Eye Contact

 Ocular

Ingestion

 Oral

1. Move to fresh air.
2. Keep comfortable for breathing.

1. Remove contaminated clothing.
2. Wash with plenty of soap & water.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses if present.
3. Continue rinsing.

1. Rinse mouth.
2. Drink 1-2 glasses of water.
3. DO NOT induce vomiting.

Seek Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

First aid measures for 3,5-Dichlorosalicylic acid exposure.

Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust.[9] Use only in a well-ventilated area

or outdoors.

Wear appropriate personal protective equipment (see Section 6.0).

Avoid formation and dispersion of dust.[8]

Do not eat, drink, or smoke when using this product.
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Wash hands and face thoroughly after handling. Immediately change contaminated clothing.

Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.

Store locked up.

Store away from incompatible materials such as strong bases and oxidizing agents.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be used when

handling 3,5-Dichlorosalicylic acid.

Eye/Face Protection: Wear tightly fitting safety goggles or safety glasses with side-shields

conforming to appropriate government standards like EN166 (EU) or NIOSH (US).[4][8]

Skin Protection: Handle with chemical-resistant gloves.[8][10] Wear protective clothing, such

as a lab coat, to prevent skin contact.

Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or equivalent

respirator is required.[3] Ensure that maintenance, cleaning, and testing of respiratory

devices are carried out according to the manufacturer's instructions.[4]

Required PPE for Handling
3,5-Dichlorosalicylic Acid

Eye & Face Protection Hand Protection Respiratory Protection Body Protection

Tightly fitting safety goggles
or glasses with side-shields

Chemical-resistant gloves
N95 dust mask (or equivalent)
(when dusts are generated)

Lab coat / Protective clothing
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Click to download full resolution via product page

Required PPE for handling 3,5-Dichlorosalicylic acid.

Accidental Release and Spill Management
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Evacuate: Evacuate non-essential personnel from the danger area.[4]

Ventilate: Ensure adequate ventilation.[4]

Protect: Wear the appropriate PPE as described in Section 6.0, including respiratory

protection, gloves, and eye protection. Avoid substance contact and inhalation of dust.[4]

Contain: Prevent the product from entering drains or surface water.[4] Cover drains if

necessary.[4]

Clean-up: Take up the material dry. Sweep the dust to collect it into an airtight container,

taking care not to disperse it. Collect, bind, and pump off spills.

Dispose: Dispose of the collected material and any contaminated items properly in

accordance with local, regional, and national regulations. Handle uncleaned containers as

you would the product itself.

Decontaminate: Clean the affected area thoroughly.
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Spill Detected

Assess Situation
(Size & Risk)

Evacuate Non-Essential Personnel
Ensure Area is Ventilated

Don Required PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill
Prevent entry into drains

Clean Up Spill
(Sweep dry, avoid creating dust)

Place in Labeled, Airtight Container
for Disposal

Decontaminate Area & Equipment

Spill Secured

Click to download full resolution via product page

Workflow for managing a 3,5-Dichlorosalicylic acid spill.
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: The substance is combustible.[4] In the event of a fire, hazardous

combustion gases or vapors may be generated, including carbon oxides.[4] Finely distributed

dust may form an explosive mixture with air.

Protective Equipment for Firefighters: Firefighters should stay in the danger area only with a

self-contained breathing apparatus.[4] Full protective clothing is necessary to prevent skin

contact.[9]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[4]

Incompatible Materials: Avoid contact with strong bases and strong oxidizing agents.[8]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products may be formed.

Experimental Protocols
Detailed, specific experimental protocols for toxicity testing of 3,5-Dichlorosalicylic acid are

not available in the public search results. However, for the benefit of researchers, a generalized

protocol for determining acute oral toxicity, such as the LD50 value cited, is described below.

This is based on established methodologies like the OECD 423 Guideline for the Testing of

Chemicals (Acute Oral Toxicity – Acute Toxic Class Method).

Objective: To determine the acute oral toxicity of 3,5-Dichlorosalicylic acid in a rodent model

(e.g., mouse, as cited in the SDS).

Methodology Outline:

Animal Selection: Healthy, young adult laboratory animals of a single sex (typically females,

as they can be slightly more sensitive) are selected and acclimated to laboratory conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dinitrosalicylic%20acid%20(3,5-).pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://datasheets.scbt.com/sc-214181.pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dinitrosalicylic%20acid%20(3,5-).pdf
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dose Preparation: The test substance (3,5-Dichlorosalicylic acid) is prepared in a suitable

vehicle (e.g., water or corn oil). The concentration is calculated to administer the desired

dose in a constant volume (e.g., 10 mL/kg body weight).

Dosing Procedure: A stepwise procedure is used with a small group of animals (e.g., 3

animals per step). Dosing is initiated at a level expected to cause some toxicity.

Administration: The substance is administered in a single dose by gavage using a stomach

tube or a suitable cannula. Animals are fasted prior to dosing.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiration, and behavior), and body weight changes. Observations are

conducted frequently on the day of dosing and at least once daily thereafter for 14 days.

Stepwise Evaluation:

If no mortality occurs at a given dose, the next higher dose level is administered to another

group of animals.

If mortality occurs, the next lower dose level is tested.

This process continues until the dose causing mortality is identified or the limit dose (e.g.,

2000 mg/kg) is reached without mortality.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.

Data Analysis: The results are interpreted to classify the substance into a specific GHS

toxicity category and to estimate the LD50 value. The LD50 value of 50 mg/kg

(intraperitoneal, mouse) indicates high toxicity via this route.

Conclusion
3,5-Dichlorosalicylic acid is a valuable chemical for research and development but

possesses significant hazards, including being harmful if swallowed and causing serious skin

and eye irritation. Adherence to the safety protocols outlined in this guide is essential for

minimizing risk. Researchers must utilize appropriate personal protective equipment, handle
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the substance in well-ventilated areas, and be prepared to respond effectively to accidental

exposures or spills. By integrating these practices into standard laboratory procedures, the

risks associated with 3,5-Dichlorosalicylic acid can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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